Cas no 2172117-98-3 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid
• CAS No: 2172117-98-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5784858
• PubChem ID: 165535420
• Update Time: 2025-06-23

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1520307
• 2172117-98-3
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2,2-dimethylbutanoic acid
• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(16-24(30)28-15-13-27(2,3)25(31)32)12-14-29-26(33)34-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,12-17H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： MJBLLSCZVGFESB-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(NCCC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic Acid (CAS No. 2172117-98-3): An Overview

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid (CAS No. 2172117-98-3) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-amino acid derivative, is a key intermediate in the synthesis of peptides and other biomolecules. Its unique structure and functional groups make it a valuable tool in various research applications, including drug discovery and protein engineering.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of this group in the compound allows for precise control over the reactivity of the amino group, facilitating stepwise synthesis of complex peptides. The 3-methylpentanamido and 2,2-dimethylbutanoic acid moieties contribute to the overall hydrophobicity and structural rigidity of the molecule, which can be crucial for its biological activity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of this compound as a scaffold for designing inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is implicated in various diseases. The study showed that by modifying the side chains of the compound, it was possible to create highly specific inhibitors that could disrupt specific PPIs without affecting other cellular functions.

The structural versatility of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid also makes it an attractive candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been used to screen for new bioactive molecules with potential applications in cancer therapy, neurodegenerative diseases, and infectious diseases.

In addition to its applications in drug discovery, this compound has also found use in academic research settings. For example, it has been employed as a building block in the synthesis of fluorescent probes for studying protein dynamics and interactions within living cells. The Fmoc protecting group can be easily removed under mild conditions, allowing for subsequent functionalization with various fluorophores or other labeling agents.

The synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid typically involves several steps, including the protection of the amino group with Fmoc chloride, followed by coupling reactions with appropriate carboxylic acids or amino acids. The final product is obtained through purification techniques such as column chromatography or high-performance liquid chromatography (HPLC).

In conclusion, CAS No. 2172117-98-3, or 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2,2-dimethylbutanoic acid, is a versatile and valuable compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique properties make it an essential tool for researchers working on peptide synthesis, drug discovery, and protein engineering. As research continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in these fields.